Cas no 79749-62-5 (1-Propanesulfonic acid,3-hydroxy-, 3-sulfopropyl ester)

1-Propanesulfonic acid,3-hydroxy-, 3-sulfopropyl ester structure
79749-62-5 structure
Product Name:1-Propanesulfonic acid,3-hydroxy-, 3-sulfopropyl ester
CAS No:79749-62-5
MF:C6H14O7S2
MW:262.301160335541
CID:576460
PubChem ID:6365789
Update Time:2025-04-19

1-Propanesulfonic acid,3-hydroxy-, 3-sulfopropyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid,3-hydroxy-, 3-sulfopropyl ester
    • 3-(3-hydroxypropylsulfonyloxy)propane-1-sulfonic acid
    • 3-sulphopropyl 3-hydroxypropane-1-sulphonate
    • 3-[(3-Hydroxypropane-1-sulfonyl)oxy]propane-1-sulfonic acid
    • EINECS 279-249-4
    • SCHEMBL9859212
    • NS00061038
    • 3-Hydroxy propane sulfonic acid-(3-sulfopropyl)-ester
    • 79749-62-5
    • 3-SULFOPROPYL 3-HYDROXYPROPANE-1-SULFONATE
    • DFPRQLAQGLLHCP-UHFFFAOYSA-N
    • DTXSID401000704
    • Inchi: 1S/C6H14O7S2/c7-3-1-6-15(11,12)13-4-2-5-14(8,9)10/h7H,1-6H2,(H,8,9,10)
    • InChI Key: DFPRQLAQGLLHCP-UHFFFAOYSA-N
    • SMILES: S(CCCO)(=O)(=O)OCCCS(=O)(=O)O

Computed Properties

  • Exact Mass: 262.018094
  • Monoisotopic Mass: 262.018094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135
  • XLogP3: -1.4

Experimental Properties

  • Density: 1.533
  • Refractive Index: 1.523
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